Genoprotective effects of gallic acid against cisplatin induced genotoxicity in bone marrow cells of mice

Toxicology Research Pub Date: 2018-06-15 DOI: 10.1039/C8TX00058A

Abstract

Chemotherapeutic drugs are used for the treatment of cancer. However, the use of these drugs is limited due to their side effects on normal cells. One of the measures to detect chemoprotection of plant extracts is to evaluate their anticlastogenic effects. In this study, we report the anticlastogenic effect of gallic acid (GA) against cisplatin (Csp), a chemotherapeutic drug, in Swiss albino mice. Three different doses of GA (100, 200 and 400 mg per kg bw) were administered orally to the experimental animals in 0.2 mL quantity for 5 days at 24 hour intervals. Cisplatin, the positive control agent (10 mg per kg bw), was administered intraperitoneally (i.p.) in 0.1 mL quantity. Overall, the results showed that the pretreatment of GA caused a remarkable decrease in Csp induced micronucleus frequency and DNA damage in bone marrow cells of mice. The results suggest that GA showed potent antigenotoxic effects against Csp induced damage in mice bone marrow cells.

Graphical abstract: Genoprotective effects of gallic acid against cisplatin induced genotoxicity in bone marrow cells of mice
Genoprotective effects of gallic acid against cisplatin induced genotoxicity in bone marrow cells of mice
Recommended Literature